Cas no 834867-10-6 (2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-propenyl)-)

2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-propenyl)- structure
834867-10-6 structure
Product name:2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-propenyl)-
CAS No:834867-10-6
MF:C18H22O5
MW:318.364285945892
CID:671054
PubChem ID:12185431

2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenemethanol, 4,5,6,8-tetramethoxy-3-(2-propenyl)-
    • (4,5,6,8-tetramethoxy-3-prop-2-enylnaphthalen-2-yl)methanol
    • 834867-10-6
    • DTXSID90479605
    • Inchi: InChI=1S/C18H22O5/c1-6-7-12-11(10-19)8-13-14(20-2)9-15(21-3)18(23-5)16(13)17(12)22-4/h6,8-9,19H,1,7,10H2,2-5H3
    • InChI Key: DVFPUZNHVYQDID-UHFFFAOYSA-N
    • SMILES: COC1=CC(=C(C2=C1C=C(C(=C2OC)CC=C)CO)OC)OC

Computed Properties

  • Exact Mass: 318.14672380g/mol
  • Monoisotopic Mass: 318.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.2Ų

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